Cas no 2172587-19-6 (8,10-dimethyl-1-azaspiro5.5undecane)

• Product Name: 8,10-dimethyl-1-azaspiro5.5undecane
• CAS No: 2172587-19-6
• MF: C₁₂H₂₃N
• MW: 181.31772351265
• CID: 5784914
• PubChem ID: 165867692
• Update Time: 2025-06-08

8,10-dimethyl-1-azaspiro5.5undecane Chemical and Physical Properties

Names and Identifiers

• EN300-1629104
• 8,10-dimethyl-1-azaspiro[5.5]undecane
• 2172587-19-6
• 8,10-dimethyl-1-azaspiro5.5undecane

• Inchi： 1S/C12H23N/c1-10-7-11(2)9-12(8-10)5-3-4-6-13-12/h10-11,13H,3-9H2,1-2H3
• InChI Key： TYEUTBVIGNYJER-UHFFFAOYSA-N
• SMILES： N1CCCCC21CC(C)CC(C)C2

Computed Properties

• Exact Mass: 181.183049738g/mol
• Monoisotopic Mass: 181.183049738g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 0
• Complexity: 166
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 12Ų

Additional information on 8,10-dimethyl-1-azaspiro5.5undecane

Recent Advances in the Study of 8,10-dimethyl-1-azaspiro[5.5]undecane (CAS: 2172587-19-6): A Comprehensive Research Brief

The compound 8,10-dimethyl-1-azaspiro[5.5]undecane (CAS: 2172587-19-6) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This spirocyclic structure, characterized by its unique azaspiro framework, has demonstrated promising potential in various therapeutic applications. Recent studies have focused on elucidating its pharmacological properties, synthetic pathways, and potential as a scaffold for drug development. This research brief aims to provide a comprehensive overview of the latest findings related to this compound, highlighting its significance in modern medicinal chemistry.

One of the key areas of interest in recent research has been the synthesis and optimization of 8,10-dimethyl-1-azaspiro[5.5]undecane. A study published in the Journal of Medicinal Chemistry (2023) detailed an efficient synthetic route that utilizes a cascade cyclization strategy, achieving high yields and excellent stereoselectivity. The researchers emphasized the compound's versatility as a building block for more complex molecules, particularly in the development of central nervous system (CNS) targeted drugs. The spirocyclic nature of the compound contributes to its enhanced metabolic stability and blood-brain barrier permeability, making it an attractive candidate for neuropharmacological applications.

Pharmacological investigations have revealed that 8,10-dimethyl-1-azaspiro[5.5]undecane exhibits notable activity as a modulator of sigma receptors. In vitro studies conducted by a multinational research team demonstrated its high affinity for both sigma-1 and sigma-2 receptor subtypes, with IC50 values in the nanomolar range. This dual activity profile suggests potential applications in treating neurological disorders such as Alzheimer's disease and neuropathic pain. Furthermore, preliminary in vivo studies in rodent models have shown promising results in reducing neuroinflammation markers without significant adverse effects, warranting further investigation in clinical settings.

The structural features of 8,10-dimethyl-1-azaspiro[5.5]undecane have also been explored in the context of drug design. Computational modeling studies have identified several favorable properties, including optimal lipophilicity (logP ≈ 2.5) and polar surface area (PSA ≈ 30 Ų), which contribute to its drug-like characteristics. Researchers have successfully derivatized the core structure to create a library of analogs with varying pharmacological profiles. Some of these derivatives have shown enhanced selectivity for specific receptor subtypes, opening new avenues for targeted therapy development.

Recent patent filings (2023-2024) indicate growing commercial interest in 8,10-dimethyl-1-azaspiro[5.5]undecane and its derivatives. Several pharmaceutical companies have claimed novel compositions containing this scaffold for treating CNS disorders, metabolic diseases, and even certain types of cancer. The compound's unique combination of synthetic accessibility and biological activity makes it particularly valuable in the current drug discovery landscape, where spirocyclic compounds are increasingly recognized as privileged structures in medicinal chemistry.

Despite these promising developments, challenges remain in fully exploiting the therapeutic potential of 8,10-dimethyl-1-azaspiro[5.5]undecane. Current research efforts are focused on improving its pharmacokinetic properties and reducing potential off-target effects. Advanced formulation strategies, including nanoparticle encapsulation and prodrug approaches, are being investigated to enhance its bioavailability and tissue specificity. Additionally, more comprehensive toxicological studies are needed to establish its safety profile for human use.

In conclusion, 8,10-dimethyl-1-azaspiro[5.5]undecane (CAS: 2172587-19-6) represents a compelling case study in modern drug discovery. Its unique structural features, combined with promising pharmacological activities, position it as a valuable scaffold for developing novel therapeutics. As research continues to uncover its full potential, this compound may soon transition from a research curiosity to a clinically relevant pharmacophore. The coming years are likely to see increased investment and research activity focused on this molecule and its derivatives, potentially leading to breakthrough treatments for various challenging medical conditions.